Cas no 1805653-48-8 (Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate
• CAS No: 1805653-48-8
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5007020
• Update Time: 2025-10-28

Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate

• Inchi： 1S/C12H11F2NO2/c1-3-17-12(16)10-5-8(6-15)7(2)4-9(10)11(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： LFABXZFFCMCUSL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(C#N)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate

Ethyl 5-Cyano-2-Difluoromethyl-4-Methylbenzoate: A Comprehensive Overview

Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate, with the CAS number 1805653-48-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano substituent, and a difluoromethyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate in the development of novel therapeutic agents. The cyano group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. This modulation can enhance the compound's bioavailability and efficacy when used in drug delivery systems. Additionally, the difluoromethyl group contributes to the molecule's stability and lipophilicity, making it an ideal candidate for targeting specific biological pathways.

One of the most promising applications of this compound is in the field of oncology. Researchers have explored its potential as a chemotherapeutic agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have shown that Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate can selectively target and inhibit the activity of histone deacetylases (HDACs), which are overexpressed in various types of cancers. This selective inhibition leads to the reactivation of tumor suppressor genes, thereby inducing apoptosis in cancer cells while sparing healthy cells.

Beyond its therapeutic applications, Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate has also been investigated for its role in agrochemicals. The compound exhibits potent insecticidal activity against several agricultural pests, making it a potential candidate for developing eco-friendly pesticides. Its effectiveness is attributed to its ability to disrupt key metabolic pathways in insects without posing significant risks to non-target species or the environment.

In terms of synthesis, Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent functionalization. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers are also exploring green chemistry approaches to synthesize this compound using biocatalysts or renewable feedstocks, which could further enhance its sustainability profile.

The structural uniqueness of Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced sensors and electronic devices. The cyano and difluoromethyl groups contribute to the molecule's surface properties, enabling precise control over wettability and adhesion characteristics.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions that could be harnessed in optoelectronic devices. These findings open new avenues for exploring its potential in photovoltaic materials and light-emitting diodes (LEDs).

In conclusion, Ethyl 5-cyano-2-difluoromethyl-4-methylbenzoate (CAS No: 1805653-48-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent research advancements, positions it as a key player in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.